Cas no 491578-02-0 ((3aS,4R,6aR)-6-[(benzyloxy)methyl]-5-fluoro-2,2-dimethyl-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-ol)

(3aS,4R,6aR)-6-[(benzyloxy)methyl]-5-fluoro-2,2-dimethyl-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-ol structure
491578-02-0 structure
Product Name:(3aS,4R,6aR)-6-[(benzyloxy)methyl]-5-fluoro-2,2-dimethyl-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-ol
CAS No:491578-02-0
MF:C16H19FO4
MW:294.318068742752
MDL:MFCD28502358
CID:4650565
PubChem ID:11000878
Update Time:2024-11-04

(3aS,4R,6aR)-6-[(benzyloxy)methyl]-5-fluoro-2,2-dimethyl-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-ol Chemical and Physical Properties

Names and Identifiers

    • (3aS,4R,6aR)-6-[(benzyloxy)methyl]-5-fluoro-2,2-dimethyl-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-ol
    • (3aS,4R,6aR)-6-((Benzyloxy)methyl)-5-fluoro-2,2-dimethyl-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol
    • (3aR,6R,6aS)-5-fluoro-2,2-dimethyl-4-(phenylmethoxymethyl)-6,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-ol
    • NSC786097
    • P14985
    • (3AS,4R,6aR)-6-((benzyloxy)methyl)-5-fluoro-2,2-dimethyl-3a,6a-dihydro-4H-cycl
    • CS-0053376
    • (3AS,4R,6AR)-6-[(BENZYLOXY)METHYL]-5-FLUORO-2,2-DIMETHYL-3AH,4H,6AH-CYCLOPENTA[D][1,3]DIOXOL-4-OL
    • (3AS,4R,6aR)-6-((benzyloxy)methyl)-5-fluoro-2,2-dimethyl-3a,6a-dihydro-4H-cyclopenta[d][1,3]dioxol-4-ol
    • 491578-02-0
    • MFCD28502358
    • Intermediate of RX-3117
    • NSC-786097
    • AKOS027324864
    • AS-52375
    • 4H-Cyclopenta-1,3-dioxol-4-ol,5-fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(phenylmethoxy)methyl]-,(3aS,4R,6aR)-
    • MDL: MFCD28502358
    • Inchi: 1S/C16H19FO4/c1-16(2)20-14-11(12(17)13(18)15(14)21-16)9-19-8-10-6-4-3-5-7-10/h3-7,13-15,18H,8-9H2,1-2H3/t13-,14+,15-/m0/s1
    • InChI Key: IIASTRMJADMUFQ-ZNMIVQPWSA-N
    • SMILES: FC1=C(COCC2C=CC=CC=2)[C@@H]2[C@H]([C@H]1O)OC(C)(C)O2

Computed Properties

  • Exact Mass: 294.12673725g/mol
  • Monoisotopic Mass: 294.12673725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.9

(3aS,4R,6aR)-6-[(benzyloxy)methyl]-5-fluoro-2,2-dimethyl-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-ol Pricemore >>

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abcr
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